Cas no 2172591-83-0 (2-1-(3-hydroxy-2,2-dimethylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(3-hydroxy-2,2-dimethylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172591-83-0
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 6102330
• PubChem ID: 165762651
• Update Time: 2025-06-27

2-1-(3-hydroxy-2,2-dimethylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-hydroxy-2,2-dimethylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2172591-83-0
• 2-[1-(3-hydroxy-2,2-dimethylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1598523

• Inchi： 1S/C11H18N4O2/c1-11(2,8-16)7-15-10(6-17-3)9(4-5-12)13-14-15/h16H,4,6-8H2,1-3H3
• InChI Key： DMAJWFCTJAJFBZ-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CN1C(COC)=C(CC#N)N=N1

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 84Ų

Additional information on 2-1-(3-hydroxy-2,2-dimethylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-(3-hydroxy-2,2-dimethylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172591-83-0)

2-1-(3-hydroxy-2,2-dimethylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. With the CAS number 2172591-83-0, this compound represents a fascinating molecule that has been studied for its applications in drug discovery and development. The molecular structure incorporates several key functional groups, including a nitrile group, an acetonitrile moiety, and a 1H-1,2,3-triazol ring, which contribute to its distinctive chemical behavior and reactivity.

The compound’s synthesis involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The presence of the 3-hydroxy-2,2-dimethylpropyl side chain adds hydrophilicity to the molecule, making it more soluble in polar solvents and potentially enhancing its bioavailability. Additionally, the methoxymethyl group at the 5-position introduces an ether linkage, which can influence the molecule’s metabolic stability and interaction with biological targets.

In recent years, there has been growing interest in 1H-1,2,3-triazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential as antimicrobial agents, anti-inflammatory drugs, and even as precursors to more complex pharmacophores. The triazole ring itself is known for its ability to form stable hydrogen bonds with biological targets, making it a valuable scaffold in medicinal chemistry. The specific substitution pattern in 2-1-(3-hydroxy-2,2-dimethylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile may confer unique properties that make it particularly useful in certain therapeutic contexts.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The nitrile group at the 4-position of the triazole ring can undergo various transformations, such as hydrolysis or reduction, to introduce additional functional groups or alter the molecule’s properties. This flexibility makes it an attractive candidate for medicinal chemists looking to design novel therapeutics. Furthermore, the compound’s solubility profile and metabolic stability make it a promising candidate for further investigation in preclinical studies.

Recent studies have begun to explore the pharmacological properties of derivatives similar to 2-1-(3-hydroxy-2,2-dimethylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile. For instance, researchers have investigated analogs with modified triazole rings for their antimicrobial effects against resistant strains of bacteria. The hydroxyl group in the side chain may also play a role in modulating drug-receptor interactions by participating in hydrogen bonding or affecting conformational dynamics. These findings suggest that this compound could be a valuable starting point for developing new antibiotics or anti-inflammatory agents.

The synthesis of this compound also highlights advancements in synthetic methodologies that allow for efficient construction of complex heterocyclic systems. Techniques such as transition-metal-catalyzed coupling reactions and organometallic chemistry have enabled the precise assembly of molecular frameworks like those found in 2-1-(3-hydroxy-2,2-dimethylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile. These methods not only improve yield but also allow for greater control over stereochemistry and regioselectivity during synthesis.

From a computational chemistry perspective, 2172591-83-0 has been subjected to molecular modeling studies to predict its interactions with biological targets. These simulations have provided insights into how different functional groups within the molecule contribute to its binding affinity and selectivity. For example, the nitrile group has been shown to interact strongly with polar residues in protein active sites through dipole-dipole interactions or hydrogen bonding. Similarly, 5-(methoxymethyl) groups can influence binding by modulating electrostatic interactions or hydrophobic effects.

The pharmaceutical industry continues to invest heavily in discovering new chemical entities (NCEs) with therapeutic potential, 2172591-83-0 being one such candidate that warrants further exploration. Its unique structural features make it an intriguing molecule for drug development pipelines targeting various diseases. As research progresses, 2172591-83-0 may emerge as a key intermediate or lead compound in novel therapeutic strategies.

In conclusion, 2172591-83-0 represents a promising chemical entity with significant potential in pharmaceutical research and development. Its complex structure, 3-hydroxy - - - - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- ---dimethylpropyl side chain, methoxymethyl group, acetonitrile moiety, and triazole ring collectively contribute to its unique chemical properties and biological activities. Further research into this compound is likely to yield valuable insights into its pharmacological profile and applications in medicine.